Cas no 2224334-26-1 (Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester)

• Product Name: Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester
• CAS No: 2224334-26-1
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 5415070
• PubChem ID: 132390444
• Update Time: 2025-06-10

Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester

• Inchi： 1S/C16H20N2O5/c1-10-6-11(7-12(9-19)14(10)20)15(21)18-5-4-13(8-18)23-16(22)17(2)3/h6-7,9,13,20H,4-5,8H2,1-3H3
• InChI Key： UHOPPDCIPPHFRM-UHFFFAOYSA-N
• SMILES： C(OC1CCN(C(=O)C2=CC(C)=C(O)C(C=O)=C2)C1)(=O)N(C)C

Additional information on Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester

Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester and CAS No. 2224334-26-1: A Comprehensive Overview

Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester, is a sophisticated organic compound with significant applications in the field of pharmaceuticals and chemical research. This compound, identified by the CAS number 2224334-26-1, has garnered attention due to its unique structural properties and potential biological activities. The intricate molecular framework of this compound, featuring a pyrrolidinyl ester moiety linked to a benzoyl group with formyl and hydroxymethyl substituents, makes it a subject of considerable interest for synthetic chemists and medicinal researchers.

The benzoyl group in Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the design of bioactive molecules. The presence of both formyl (-CHO) and hydroxymethyl (-CH₂OH) groups further enhances its reactivity, making it a versatile intermediate in organic synthesis. These functional groups are particularly valuable in the development of drugs that require specific interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of CAS No. 2224334-26-1 make it a promising candidate for such applications. For instance, the benzoyl group can be used to enhance the solubility and bioavailability of drug molecules, while the pyrrolidinyl ester moiety can interact with specific enzymes or receptors involved in disease pathways.

One of the most exciting aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The formyl group can undergo condensation reactions with various nucleophiles to form amides or aldehydes, which are key structural elements in many drugs. Similarly, the hydroxymethyl group can be oxidized to an alcohol or further converted into an ether or ester, expanding the range of possible derivatives. These transformations offer chemists a broad palette for designing molecules with tailored biological activities.

The pyrrolidinyl ring itself is a common motif in pharmaceuticals due to its ability to mimic secondary amine structures found in natural products and bioactive molecules. This structural similarity allows compounds containing pyrrolidinyl moieties to interact effectively with biological targets such as enzymes and receptors. In particular, the N,N-dimethylation of the carbamic acid portion enhances lipophilicity, which can improve membrane permeability and oral bioavailability—a critical factor in drug development.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester contribute to this diversity by providing unique structural scaffolds that can be modified to target specific disease mechanisms. For example, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression by binding to their active sites and disrupting signaling pathways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoyl-pyrrolidinyl linkage efficiently. These methods not only improve reaction efficiency but also minimize side products, making the process more sustainable and scalable for industrial applications.

In addition to its pharmaceutical potential, CAS No. 2224334-26-1 has applications in materials science and chemical biology. Its ability to participate in various chemical transformations makes it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have utilized this compound as a probe to understand how different functional groups influence molecular recognition processes within biological systems.

The growing body of research on this compound underscores its significance as a building block for future therapeutics. As our understanding of disease mechanisms advances, so does our need for innovative molecular tools like Carbamic acid, N,N-dimethyl-, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-3-pyrrolidinyl ester. Its unique combination of structural features positions it as a key player in next-generation drug discovery efforts aimed at addressing some of humanity's most pressing health challenges.